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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001

For researchers, scientists, and drug development professionals, ensuring safety and efficiency
in the laboratory is paramount. This guide provides comprehensive, step-by-step instructions
for the safe handling and disposal of 2-Propylaniline, a chemical that requires careful

management due to its potential hazards.

2-Propylaniline is classified as a substance that can cause skin and serious eye irritation, and
may also lead to respiratory irritation.[1][2][3] It is harmful if swallowed, inhaled, or in contact
with skin.[2][4] Adherence to proper safety protocols is therefore essential to minimize risk and
ensure a safe laboratory environment.

Chemical and Physical Properties of 2-Propylaniline

A clear understanding of the physical and chemical properties of 2-Propylaniline is
foundational for its safe handling.
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Property Value

Molecular Formula C9H13N

Molecular Weight 135.21 g/mol

Appearance Colorless to light yellow clear liquid[2]
Boiling Point 222-224 °C[5]

Flash Point 98 °C (208.4 °F) - closed cup[1]
Density 0.96 g/mL at 25 °C[5]

CAS Number 1821-39-2[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the most critical line of defense

against exposure to 2-Propylaniline.
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Specifications and

Body Part Required PPE
Standards
o Must conform to EN166 (EU)
Safety glasses with side-
Eyes/Face ) ) or be NIOSH (US) approved.
shields or a face shield.
[1]
Gloves must be inspected prior
to use and satisfy the
] ] specifications of Regulation
) Chemical-resistant gloves and
Skin (EVU) 2016/425 and the

protective clothing.

standard EN 374.[1] Protective
clothing should cover the body,

including arms and legs.[6]

Respiratory

Air-purifying respirator.

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
recommended where risk
assessment shows it is
appropriate.[1] If a respirator is
the sole means of protection, a
full-face supplied air respirator
should be used.[1]

Operational Plan for Handling 2-Propylaniline

A systematic approach to handling 2-Propylaniline, from preparation to disposal, is crucial for

laboratory safety.

1. Preparation:

Ensure that a proper risk assessment has been conducted.

Work in a well-ventilated area, preferably under a chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.[7][8]
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 Inspect all PPE for integrity before use.[1]

e Have spill containment materials, such as inert absorbent material (sand, silica gel), readily
available.[1][9]

2. Handling:

e Avoid contact with skin and eyes.[1]

e Do not inhale vapors or mist.[1]

» Wash hands thoroughly after handling the substance.[1]

+ Keep the container tightly closed when not in use.[1]

e Store in a cool, dry, and well-ventilated place.[1]

3. Disposal:

o Dispose of 2-Propylaniline and its containers as hazardous waste.[1]

e Do not allow the product to enter drains.[1]

e Surplus and non-recyclable solutions should be handled by a licensed disposal company.[1]

o Contaminated gloves and clothing should be disposed of in accordance with applicable laws
and good laboratory practices.[1]

Uncleaned containers should be treated as the product itself.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for at least 15
minutes.[1][4] Remove contact lenses, if present
and easy to do.[1][4] Continue rinsing and

consult a physician.[1][4]

Skin Contact

Wash off with soap and plenty of water.[1][10]
Remove contaminated clothing and wash it
before reuse.[4] If skin irritation occurs, get

medical advice/attention.[4]

Move the person into fresh air.[1][10] If not

Inhalation breathing, give artificial respiration.[1][10]
Consult a physician.[1]
Rinse mouth with water.[1] Never give anything
Ingestion by mouth to an unconscious person.[1] Consult

a physician.[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 2-Propylaniline.
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Caption: Workflow for the safe handling of 2-Propylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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